Cas no 1602667-61-7 (Cyclobutane, 1-(chloromethyl)-1-[3-(methylthio)propyl]-)

• Product Name: Cyclobutane, 1-(chloromethyl)-1-[3-(methylthio)propyl]-
• CAS No: 1602667-61-7
• MF: C₉H₁₇ClS
• MW: 192.749280691147
• CID: 5283400
• Update Time: 2025-05-20

Cyclobutane, 1-(chloromethyl)-1-[3-(methylthio)propyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-1-[3-(methylthio)propyl]-

• Inchi： 1S/C9H17ClS/c1-11-7-3-6-9(8-10)4-2-5-9/h2-8H2,1H3
• InChI Key： ZOGGFSGRGZPYJY-UHFFFAOYSA-N
• SMILES： C1(CCl)(CCCSC)CCC1

Additional information on Cyclobutane, 1-(chloromethyl)-1-[3-(methylthio)propyl]-

Cyclobutane, 1-(chloromethyl)-1-[3-(methylthio)propyl]- (CAS No. 1602667-61-7)

Cyclobutane, 1-(chloromethyl)-1-[3-(methylthio)propyl]- (CAS No. 1602667-61-7) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound features a cyclobutane ring with a chloromethyl and a 3-(methylthio)propyl substituent, making it an intriguing subject for both academic research and industrial applications.

The cyclobutane ring is a four-membered cyclic hydrocarbon that exhibits unique physical and chemical properties due to its high ring strain. The presence of the chloromethyl group introduces reactivity and functional versatility, while the 3-(methylthio)propyl substituent adds steric bulk and sulfur-based functionality. These features collectively contribute to the compound's potential in various chemical reactions and biological interactions.

Recent studies have explored the synthetic routes to Cyclobutane, 1-(chloromethyl)-1-[3-(methylthio)propyl]-. One notable approach involves the use of transition-metal-catalyzed reactions, which have shown high efficiency and selectivity in constructing the cyclobutane framework with the desired substituents. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the chloromethyl and 3-(methylthio)propyl groups onto the cyclobutane ring, demonstrating the versatility of modern synthetic methods.

In the realm of medicinal chemistry, Cyclobutane, 1-(chloromethyl)-1-[3-(methylthio)propyl]- has been investigated for its potential as a lead compound in drug discovery. The chloromethyl group can serve as a bioisostere for other functional groups, potentially enhancing the pharmacological properties of molecules. Additionally, the 3-(methylthio)propyl substituent can influence the lipophilicity and metabolic stability of drug candidates, making this compound a valuable starting point for structure-activity relationship (SAR) studies.

Furthermore, the compound's unique structure has sparked interest in materials science. The combination of the cyclobutane ring and functional groups offers opportunities for designing novel materials with tailored properties. For example, researchers have explored the use of Cyclobutane, 1-(chloromethyl)-1-[3-(methylthio)propyl]- as a building block for polymers and supramolecular assemblies, where its reactivity and structural features can be leveraged to create advanced materials with enhanced mechanical and thermal properties.

From an environmental perspective, the synthesis and use of Cyclobutane, 1-(chloromethyl)-1-[3-(methylthio)propyl]- must be conducted with careful consideration of green chemistry principles. Efforts are being made to develop more sustainable synthetic methods that minimize waste generation and reduce environmental impact. This includes exploring catalytic systems that operate under mild conditions and using renewable feedstocks where possible.

In conclusion, Cyclobutane, 1-(chloromethyl)-1-[3-(methylthio)propyl]- (CAS No. 1602667-61-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and practical applications. As ongoing research continues to uncover new insights into its properties and behavior, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and its applications in medicine and materials science.